Cas no 2095409-79-1 (tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate
• CAS No: 2095409-79-1
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• MDL: MFCD30730498
• CID: 4637628
• PubChem ID: 137838444
• Update Time: 2025-10-31

tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-cyclopentyl-2-(piperidin-3-yl)ethyl]carbamate
• tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate

• MDL： MFCD30730498
• Inchi： 1S/C17H32N2O2/c1-17(2,3)21-16(20)19-15(14-8-4-5-9-14)11-13-7-6-10-18-12-13/h13-15,18H,4-12H2,1-3H3,(H,19,20)
• InChI Key： UXSVPXSUDGCLOV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1CCCC1)CC1CCCNC1

Additional information on tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate

tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No 2095409-79-1, commonly referred to as tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a cyclopentyl and piperidinyl moiety, making it a valuable tool in drug discovery and chemical synthesis. The molecule's structure allows for a wide range of applications, particularly in the development of bioactive compounds and advanced materials.

Recent studies have highlighted the potential of tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate in various therapeutic areas. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory and analgesic properties. The cyclopentyl group, known for its stability and versatility, plays a crucial role in modulating the compound's pharmacokinetic properties. Similarly, the piperidinyl moiety contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for drug development.

The synthesis of tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate involves a series of well-defined chemical reactions. Key steps include the formation of the carbamate linkage and the subsequent functionalization of the cyclopentane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs while maintaining high purity levels. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of applications, tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate has found utility in several areas. Its use as an intermediate in pharmaceutical synthesis has been particularly noteworthy. For instance, researchers have employed this compound as a building block for developing novel antibiotics and antiviral agents. Additionally, its unique chemical properties make it an ideal candidate for use in polymer chemistry, where it can serve as a monomer or crosslinking agent in the production of advanced materials.

Recent studies have also explored the environmental impact of tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate. Researchers have investigated its biodegradation pathways under various conditions, with findings suggesting that the compound exhibits moderate biodegradability under aerobic conditions. These insights are crucial for ensuring sustainable practices in its production and disposal.

Furthermore, the compound's role in analytical chemistry has been significant. Its ability to act as a chiral resolving agent has made it invaluable in enantiomeric separation techniques. This property has been leveraged in both academic research and industrial quality control processes, enhancing the accuracy and efficiency of analytical methods.

In conclusion, tert-butyl N-1-cyclopentyl-2-(piperidin-3-yl)ethylcarbamate (CAS No 2095409791) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potential uses and optimizations, this compound is poised to make even greater contributions to scientific progress.